Cas no 62078-21-1 (4,8,12-Tetradecatrienoic acid, 2,5,9,13-tetramethyl-, ethyl ester, (E,E)-)

• Product Name: 4,8,12-Tetradecatrienoic acid, 2,5,9,13-tetramethyl-, ethyl ester, (E,E)-
• CAS No: 62078-21-1
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 458896
• PubChem ID: 71390195
• Update Time: 2025-04-19

4,8,12-Tetradecatrienoic acid, 2,5,9,13-tetramethyl-, ethyl ester, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 4,8,12-Tetradecatrienoic acid, 2,5,9,13-tetramethyl-, ethyl ester, (E,E)-
• ethyl 2,5,9,13-tetramethyltetradeca-4,8,12-trienoate
• 62078-21-1
• DTXSID60812121

• Inchi： 1S/C20H34O2/c1-7-22-20(21)19(6)15-14-18(5)13-9-12-17(4)11-8-10-16(2)3/h10,12,14,19H,7-9,11,13,15H2,1-6H3
• InChI Key： DOIDZVHGDFZGNR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CC=C(C)CCC=C(C)CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 306.25602
• Monoisotopic Mass: 306.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3